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Compound of Interest

Compound Name: 11-Cyanoundecanoic acid

Cat. No.: B1618329 Get Quote

Technical Support Center: 11-Cyanoundecanoic
Acid
Welcome to the technical support guide for 11-Cyanoundecanoic acid. This resource,

designed for researchers, scientists, and drug development professionals, provides in-depth

information on the storage, handling, and effective use of this bifunctional molecule. As Senior

Application Scientists, we have structured this guide in a practical question-and-answer format

to directly address challenges you may encounter in your research.

Section 1: General Information & Physicochemical
Properties
This section covers the fundamental properties of 11-Cyanoundecanoic acid, providing a

crucial foundation for its use.

Q1: What is 11-Cyanoundecanoic acid?

A1: 11-Cyanoundecanoic acid (CAS No: 5810-18-4) is a unique linear-chain molecule

featuring a carboxylic acid group (-COOH) at one end and a nitrile (cyano, -C≡N) group at the

other.[1] This bifunctional nature makes it a valuable building block in organic synthesis and

materials science. The long 11-carbon aliphatic chain provides hydrophobicity and flexibility,

while the terminal functional groups offer reactive sites for various chemical modifications. It is

a key precursor in the synthesis of certain polyamides, like Nylon 12.[2]
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Q2: What are the key physical and chemical properties of 11-Cyanoundecanoic acid?

A2: Understanding the physicochemical properties is essential for proper handling, storage,

and experimental design. The key properties are summarized in the table below. The

compound presents as a white, odorless powder under standard conditions.[3] It has a

relatively low melting point and exhibits poor thermal stability, which makes purification by

distillation challenging and can lead to decomposition.[2]

Property Value Source

IUPAC Name 11-cyanoundecanoic acid PubChem[1]

CAS Number 5810-18-4 PubChem[1]

Molecular Formula C₁₂H₂₁NO₂ PubChem[1]

Molecular Weight 211.30 g/mol PubChem[1]

Appearance White powder/solid Thermo Fisher[3]

Melting Point 56.7 °C (329.85 K) ACS Publications[2]

Odor Odorless Thermo Fisher[3]

Section 2: Safe Storage & Handling
Proper storage and handling are paramount to ensure user safety and maintain the chemical

integrity of the compound.

Q3: What are the recommended storage conditions for 11-Cyanoundecanoic acid?

A3: To maintain its stability and purity, 11-Cyanoundecanoic acid should be stored in a tightly

closed container in a dry, cool, and well-ventilated area.[4] For long-term storage, particularly

for high-purity grades used in sensitive applications, storing under an inert atmosphere, such

as nitrogen or argon, is recommended.[4][5] This prevents potential slow oxidation of the alkyl

chain and hydrolysis of the nitrile group. Keep the compound away from incompatible materials

like strong oxidizing agents, strong acids, and strong bases.[3][4]

Q4: What personal protective equipment (PPE) is required when handling this compound?
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A4: 11-Cyanoundecanoic acid is classified as harmful if swallowed, inhaled, or in contact with

skin; it also causes skin and respiratory irritation.[1] Therefore, a comprehensive suite of PPE is

mandatory.

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield that

conforms to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][6]

Skin Protection: Wear impervious protective gloves (e.g., nitrile) and clothing to prevent skin

exposure.[7] Always inspect gloves before use and use a proper glove removal technique.

Respiratory Protection: All handling of the solid powder should be conducted in a chemical

fume hood to avoid dust formation and inhalation. If a fume hood is not available, a

NIOSH/MSHA or European Standard EN 149 approved respirator with a P2 particulate filter

should be used.[6]

Hygiene: Wash hands thoroughly after handling.[7] Apply preventive skin protection and

change any contaminated clothing immediately.

Q5: What should I do in case of a small spill?

A5: In the event of a small spill, follow a systematic procedure to ensure safety and proper

cleanup. First, ensure the area is well-ventilated and restrict access. Personal protective

equipment must be worn. Avoid generating dust. Carefully sweep or scoop the solid material

into a suitable, labeled container for disposal.[3] Clean the affected area thoroughly afterward.

Spill Occurs Ensure appropriate
PPE is worn

Step 1 Ensure adequate
ventilation

Step 2 Restrict access
to the area

Step 3 Gently sweep/scoop solid
(Avoid creating dust)

Step 4 Place in a labeled
container for disposal

Step 5 Clean spill area
thoroughly

Step 6 Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing a small laboratory spill of 11-Cyanoundecanoic acid.

Section 3: Solution Preparation & Solubility
Dissolving 11-Cyanoundecanoic acid correctly is the first step in many experimental

workflows.
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Q6: How do I dissolve 11-Cyanoundecanoic acid? What are the best solvents?

A6: The solubility of 11-Cyanoundecanoic acid is highly dependent on the solvent and

temperature. Due to its long alkyl chain, it has limited solubility in water but shows good

solubility in certain organic solvents.[2][8]

Recommended Solvents: For purification and recrystallization, cyclohexane and n-hexane

are effective, as they can dissolve the acid while leaving behind tarry impurities.[2][8] For

experimental use, other organic solvents may be suitable depending on the reaction

conditions.

Procedure: To prepare a solution, add the solvent to the solid powder gradually while stirring.

Gentle heating or sonication can aid dissolution, especially as solubility increases with

temperature.[2][8]

Aqueous Solutions: The compound is poorly soluble in neutral water. To increase aqueous

solubility, the carboxylic acid group can be deprotonated by adding a base (e.g., NaOH,

KOH) to form the more soluble carboxylate salt. However, be aware that basic conditions

can potentially lead to the hydrolysis of the nitrile group over time, especially with heating.

Q7: Is there quantitative data on the solubility of 11-Cyanoundecanoic acid?

A7: Yes, a study published by the American Chemical Society provides detailed solubility data

in several solvents as a function of temperature. The mole fraction solubility is significantly

higher in non-polar organic solvents compared to water.
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Temperature (K)
Solubility in
Cyclohexane (Mole
Fraction x₁)

Solubility in n-
Hexane (Mole
Fraction x₁)

Solubility in Water
(Mole Fraction x₁)

293.15 0.00699 0.00318 0.0000021

303.15 0.01231 0.00572 0.0000025

313.15 0.02113 0.00998 0.0000032

323.15 0.03588 0.01701 0.0000041

Data sourced from the

Journal of Industrial &

Engineering

Chemistry Research.

[8]

Section 4: Experimental Troubleshooting
This section addresses common problems encountered during experiments involving 11-
Cyanoundecanoic acid.

Q8: My compound is not dissolving completely in my chosen organic solvent. What can I do?

A8: If you are experiencing poor solubility, consider the following steps:

Increase Temperature: As shown in the table above, solubility increases with temperature.

Gently warm the solution while stirring. Be mindful of the compound's poor thermal stability

and avoid excessive heat.[2]

Use Sonication: A sonication bath can help break up solid aggregates and accelerate the

dissolution process without requiring high temperatures.

Verify Solvent Purity: Impurities in the solvent, particularly water, can significantly reduce the

solubility of non-polar compounds. Ensure you are using a dry, high-purity solvent.

Change Solvent: If the compound remains insoluble, you may need to switch to a different

solvent system. Consider a more polar or non-polar solvent depending on your current
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system and the requirements of your experiment.

Q9: I am observing unexpected side products in my reaction. What are the potential stability

issues?

A9: The bifunctional nature of 11-Cyanoundecanoic acid means that both the nitrile and

carboxylic acid groups can participate in reactions.

Nitrile Hydrolysis: Under strong acidic or basic conditions, the nitrile group (-C≡N) can be

hydrolyzed to a carboxamide (-CONH₂) and subsequently to a carboxylic acid (-COOH),

resulting in the formation of a dicarboxylic acid. Avoid harsh pH conditions if the nitrile group

needs to remain intact.

Carboxylic Acid Reactions: The carboxylic acid group can undergo standard reactions (e.g.,

esterification, amide bond formation). Ensure your reaction conditions are selective for the

functional group you intend to modify. Use protecting groups if necessary.

Thermal Decomposition: As noted, the compound has poor thermal stability.[2] Running

reactions at elevated temperatures for extended periods can lead to decomposition and the

formation of impurities. Monitor your reaction progress and use the lowest effective

temperature.

Section 5: Safety & First Aid
Immediate and appropriate response to exposure is critical. This section provides clear first-aid

guidance.

Q10: What are the first aid procedures for exposure to 11-Cyanoundecanoic acid?

A10: Given its hazardous nature, immediate action is required in case of any exposure. The

following diagram outlines the decision process for first aid. Always seek medical attention after

any significant exposure and show the Safety Data Sheet (SDS) to the attending physician.
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Type of Exposure

Immediate Action

Inhalation

Move to fresh air.
If not breathing, give
artificial respiration.

Skin Contact

Wash off with soap and
plenty of water for at least 15 min.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses if present.

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth
to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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